(R)-2-Cbz-Amino-butane-1,4-diol
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Description
(R)-2-Cbz-Amino-butane-1,4-diol is a useful research compound. Its molecular formula is C12H17NO4 and its molecular weight is 239.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Catalysis and Synthesis
(R)-2-Cbz-Amino-butane-1,4-diol is used in catalytic processes and synthesis of various compounds. For instance, it's involved in the synthesis of N-substituted pyrroles and pyrrolidines, using catalysts like Ruthenium complexes (Tsuji, Yokoyama, Huh, & Watanabe, 1987). It also plays a role in the preparation of enantiopure anti-1,2-diols, which are important for various synthetic applications (Dixon, Foster, Ley, & Reynolds, 1999).
2. Biocatalysis and Sensor Development
The compound has been used in studies related to biocatalysis and sensor development. An example is the (R,R)-butane-2,3-diol dehydrogenase from Bacillus clausii, which catalyzes the oxidation of butane diols to acetoin, demonstrating potential for biocatalytic applications (Muschallik et al., 2017).
3. Polymer Science
In polymer science, this compound is involved in the synthesis and modulation of pH-sensitive polymers, such as poly(β-amino esters), which have significant applications in drug delivery systems (Kim et al., 2005).
4. Organic Synthesis
It is also utilized in various organic synthesis processes, including the preparation of chiral bis-β-amino alcohols, which are important in the enantioselective catalysis of aromatic ketones (Xing, 1998). Additionally, it is used in the synthesis of enantiopure fluorous amino-derivatives, which are key in asymmetric organometallic catalysis (Bayardon et al., 2004).
5. Enzymatic Reactions
The compound is involved in enzymatic reactions, such as in the study of galactose oxidase variants for the oxidation of amino alcohols, offering insights into enzyme cascade synthesis (Herter et al., 2015).
Properties
IUPAC Name |
benzyl N-[(2R)-1,4-dihydroxybutan-2-yl]carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO4/c14-7-6-11(8-15)13-12(16)17-9-10-4-2-1-3-5-10/h1-5,11,14-15H,6-9H2,(H,13,16)/t11-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZEHYMIWBJBOPW-LLVKDONJSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC(CCO)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC(=O)N[C@H](CCO)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40373866 |
Source
|
Record name | (R)-2-Cbz-Amino-butane-1,4-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40373866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
672309-94-3 |
Source
|
Record name | (R)-2-Cbz-Amino-butane-1,4-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40373866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.